Cas no 2757916-08-6 (2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate
• CAS No: 2757916-08-6
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• CID: 6238859
• PubChem ID: 150376547
• Update Time: 2025-05-20

2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757916-08-6
• 2-(morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate
• EN300-37152970
• 2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H21NO4S/c1-12-3-5-14(6-4-12)20(16,17)19-11-13(2)15-7-9-18-10-8-15/h3-6,13H,7-11H2,1-2H3
• InChI Key： GYUYSTFBALAHMR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)N1CCOCC1

Computed Properties

• Exact Mass: 299.11912932g/mol
• Monoisotopic Mass: 299.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of 2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate (CAS: 2757916-08-6)

2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate (CAS: 2757916-08-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's structure, featuring a morpholine moiety and a sulfonate ester group, makes it a versatile building block in organic synthesis. Recent publications have demonstrated its utility in the construction of complex molecules, including kinase inhibitors and other small-molecule therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate as a precursor in the synthesis of potent PI3K inhibitors, which are under investigation for their anti-cancer properties.

In addition to its synthetic applications, the biological activity of 2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate has also been explored. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, indicate its potential as a lead compound for the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these observations and assess its pharmacokinetic properties.

The safety and handling of 2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate have also been a focus of recent research. A 2022 study in Chemical Research in Toxicology evaluated its toxicity profile, revealing low acute toxicity but recommending careful handling due to its potential to cause skin and eye irritation. These findings underscore the importance of adhering to proper safety protocols when working with this compound in laboratory settings.

Looking ahead, the potential applications of 2-(Morpholin-4-yl)propyl 4-methylbenzene-1-sulfonate in drug discovery and development are promising. Its unique chemical structure and demonstrated biological activity make it a valuable tool for medicinal chemists. Future research directions may include the exploration of its derivatives for enhanced potency and selectivity, as well as the investigation of its mechanisms of action at the molecular level. Collaborative efforts between academia and industry will be crucial in unlocking the full potential of this compound.